![molecular formula C10H10N2O3 B2849059 methyl (2E)-3-amino-2-[(E)-pyridine-4-carbonyl]prop-2-enoate CAS No. 400077-56-7](/img/structure/B2849059.png)
methyl (2E)-3-amino-2-[(E)-pyridine-4-carbonyl]prop-2-enoate
Description
“Methyl (2E)-3-amino-2-[(E)-pyridine-4-carbonyl]prop-2-enoate” is an organic compound. The “2E” and “(E)” in the name refer to the configuration of the double bonds in the molecule, following the E-Z naming system for alkenes . The molecule contains a pyridine ring, which is a six-membered ring with one nitrogen atom, similar to benzene. It also has an amine group (-NH2), a carbonyl group (C=O), and a methyl ester group (-COOCH3).
Scientific Research Applications
Organic Synthesis: Cycloaddition Reactions
In organic chemistry, this compound is utilized in [3 + 2] cycloaddition reactions with unstable benzonitrile N-oxides . The regioselectivity of these reactions is influenced by electronic factors, leading to the formation of 1,2-oxazole derivatives. These derivatives are significant for constructing complex molecular architectures found in natural products and pharmaceuticals.
Material Science: Polymer Research
The acrylate group within the compound is of particular interest in material science. Acrylates, including this compound, are used to create polymers with diverse properties such as super-absorbency, transparency, and toughness . These polymers find applications in coatings, adhesives, and biomedical devices like contact lenses and bone cements.
Analytical Chemistry: Spectral Analysis
In analytical chemistry, the compound’s derivatives are used for spectral assignment and structure elucidation . The detailed NMR spectroscopic analysis helps in understanding the electronic environment of molecules, which is crucial for identifying and quantifying substances in complex mixtures.
Pharmacology: Drug Synthesis
In pharmacology, methyl (2E)-3-amino-2-[(E)-pyridine-4-carbonyl]prop-2-enoate serves as a building block for synthesizing potential drug candidates. Its structure is key in the synthesis of compounds with cytotoxic properties, which are explored for their therapeutic potential in treating diseases .
Medicinal Chemistry: Acrylate Polymers
The compound is involved in the production of acrylate polymers, which have a wide range of applications in medicine. These polymers are known for their impact toughness and resistance to breakage, making them suitable for medical implants and other healthcare materials .
properties
IUPAC Name |
methyl (Z)-3-hydroxy-2-methanimidoyl-3-pyridin-4-ylprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-15-10(14)8(6-11)9(13)7-2-4-12-5-3-7/h2-6,11,13H,1H3/b9-8-,11-6? |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJWRSJQYMJQQFP-DHCHFSAKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C(C1=CC=NC=C1)O)C=N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C(/C1=CC=NC=C1)\O)/C=N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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